3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione

• Molecular Formula: C21H15ClN2O3
• Molecular Weight: 378.8 g/mol
• IUPAC Name: (5E)-3-[(4-chlorophenyl)methyl]-5-[(5-phenylfuran-2-yl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C21H15ClN2O3/c22-16-8-6-14(7-9-16)13-24-20(25)18(23-21(24)26)12-17-10-11-19(27-17)15-4-2-1-3-5-15/h1-12H,13H2,(H,23,26)/b18-12+
• InChI Key: ZWBRASPYTHXADG-LDADJPATSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(O2)/C=C/3\C(=O)N(C(=O)N3)CC4=CC=C(C=C4)Cl
• SMILES: C1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=O)N(C(=O)N3)CC4=CC=C(C=C4)Cl

Description

3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione, also known as CBPI, is a chemical compound that has been widely studied for its potential applications in various fields, including medicine, agriculture, and industry. CBPI has been found to exhibit a range of interesting properties, such as its ability to act as an antifungal and antibacterial agent, as well as its potential as a therapeutic agent for the treatment of various diseases. In

Mechanism of Action

The mechanism of action of 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione is not fully understood, but studies have suggested that it may act by inhibiting the growth and replication of fungal and bacterial cells. 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione may also act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione has been found to exhibit a range of biochemical and physiological effects. Studies have shown that 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and modulate the activity of certain enzymes involved in lipid metabolism. 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione has also been found to exhibit low toxicity in animal studies, suggesting that it may be safe for use in humans.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione in lab experiments is its potent antifungal and antibacterial activity, which makes it a useful tool for studying these types of microorganisms. 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione's potential therapeutic applications also make it an interesting compound for studying its effects on various disease models. However, one limitation of using 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione in lab experiments is its relatively complex synthesis process, which may limit its availability and increase its cost.

Future Directions

There are several future directions for research on 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione. One area of research could focus on further elucidating its mechanism of action, which could lead to the development of more targeted therapeutic agents. Another area of research could focus on optimizing the synthesis process of 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione to increase its availability and reduce its cost. Additionally, future research could explore the potential applications of 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione in agriculture and industry, such as its use as a natural pesticide or as a component in the production of new materials.

Synthesis Methods

The synthesis of 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione can be achieved through a multi-step process involving the reaction of various chemical compounds. One common method involves the reaction of 4-chlorobenzylamine with 5-phenyl-2-furfural in the presence of acetic acid to form the imine intermediate. This intermediate is then reacted with hydantoin and sodium methoxide to yield the final product, 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione.

Scientific Research Applications

3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione has been the subject of numerous scientific studies due to its potential applications in various fields. One area of research has focused on the antifungal and antibacterial properties of 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione. Studies have shown that 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione exhibits potent antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus. 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione has also been found to exhibit antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
Another area of research has focused on the potential therapeutic applications of 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione. Studies have shown that 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione exhibits anti-inflammatory properties and may have potential as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis. 3-(4-Chlorobenzyl)-5-[(5-phenyl-2-furyl)methylene]-2,4-imidazolidinedione has also been found to exhibit anticancer properties and may have potential as a chemotherapeutic agent for the treatment of various types of cancer.